3-(2,4-Difluorophenyl)sulfanylpropan-1-ol

• Molecular Formula: C9H10F2OS
• Molecular Weight: 204.24 g/mol
• IUPAC Name: 3-(2,4-difluorophenyl)sulfanylpropan-1-ol
• InChI: InChI=1S/C9H10F2OS/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6,12H,1,4-5H2
• InChI Key: XAWOFYZQYVUNND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)SCCCO

Description

3-(2,4-Difluorophenyl)sulfanylpropan-1-ol is a useful research compound. Its molecular formula is C9H10F2OS and its molecular weight is 204.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1M Hydrochloric acid (10 mL) was added to a solution of 2-({3-[(2,4-difluorophenyl)thio]propyl}oxy)tetrahydro-2H-pyran (610 mg, 2.12 mmol) in methanol (10 mL) and stirred at RT for 40 minutes. The methanol was removed in vacuo and the residue adjusted to pH 6 then extracted into ethyl acetate (3×50 mL). The combined organics were washed with brine (50 mL), dried (MgSO4), filtered and reduced in vacuo to give the desired compound as a colourless oil (410 mg). 1H NMR δ (CDCl3): 1.38 (t, 1H), 1.83 (quintet, 2H), 2.97 (t, 2H), 3.77 (q, 2H), 6.81-6.87 (m, 2H), 7.38-7.45 (m, 1H)

Synthesis routes and methods II

Procedure details

1M Hydrochloric acid (170 mL) was added to a solution of 2-[3-(2,4-difluorophenyl)sulfanylpropoxy]oxane (Intermediate 26) (10.8 g, 37 mmol) in methanol (170 mL) and stirred at ambient temperature for 40 minutes. The methanol was removed under reduced pressure and the remaining aqueous phase taken to pH 6. The solution was extracted with ethyl acetate (3×50 mL) and the combined organics washed with brine (50 mL), dried (MgSO4) and the solvent removed under reduced pressure to afford the product (7.5 g, 99%). 1H NMR δ (400 MHz, CDCl3): 1.38 (t, 1H), 1.83 (quintet, 2H), 2.97 (t, 2H), 3.77 (q, 2H), 6.81-6.87 (m, 2H), 7.38-7.45 (m, 1H).